Cas no 300854-06-2 ((S)-a-Hydroxy-cyclopentanepropanoic acid)

• Product Name: (S)-a-Hydroxy-cyclopentanepropanoic acid
• CAS No: 300854-06-2
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD17171012
• CID: 5303382
• Update Time: 2025-10-31

(S)-a-Hydroxy-cyclopentanepropanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-a-Hydroxy-cyclopentanepropanoic acid
• Cyclopentanepropanoic acid, α-hydroxy-, (αS)-

• MDL： MFCD17171012
• Inchi： 1S/C8H14O3/c9-7(8(10)11)5-6-3-1-2-4-6/h6-7,9H,1-5H2,(H,10,11)/t7-/m0/s1
• InChI Key： JYUQCNGBJBUVGK-ZETCQYMHSA-N
• SMILES： C(C1CCCC1)[C@H](O)C(=O)O

Additional information on (S)-a-Hydroxy-cyclopentanepropanoic acid

Introduction to (S)-a-Hydroxy-cyclopentanepropanoic Acid (CAS No. 300854-06-2)

(S)-a-Hydroxy-cyclopentanepropanoic acid, with the chemical formula C₇H₁₂O₃, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This enantiomerically pure compound, identified by its CAS number 300854-06-2, has garnered considerable attention due to its unique structural properties and potential applications in drug development and metabolic studies.

The compound belongs to the class of hydroxy acids, which are widely recognized for their role in various biological processes, including cell signaling, tissue repair, and enzyme catalysis. The specific stereochemistry of (S)-configuration imparts distinct chemical and biological activities, making it a valuable scaffold for medicinal chemists.

In recent years, (S)-a-Hydroxy-cyclopentanepropanoic acid has been the subject of extensive research, particularly in the context of its pharmacological properties. Studies have demonstrated its potential as a chiral auxiliary in asymmetric synthesis, where it serves as a catalyst or intermediate in the production of complex molecules. The compound's ability to facilitate enantioselective reactions has opened new avenues in the synthesis of biologically active agents.

One of the most compelling aspects of (S)-a-Hydroxy-cyclopentanepropanoic acid is its role in metabolic pathways. Research indicates that this compound may influence key enzymatic processes, particularly those involving β-oxidation and gluconeogenesis. These pathways are critical for energy homeostasis and nutrient metabolism, suggesting that (S)-a-Hydroxy-cyclopentanepropanoic acid could have therapeutic implications in conditions related to metabolic disorders.

Moreover, the compound has been explored for its potential anti-inflammatory and analgesic properties. Preclinical studies have shown that derivatives of (S)-a-Hydroxy-cyclopentanepropanoic acid exhibit significant activity in reducing inflammation and pain responses. This is attributed to its ability to modulate the activity of cyclooxygenase (COX) enzymes, which are central mediators of inflammatory processes.

The synthesis of (S)-a-Hydroxy-cyclopentanepropanoic acid presents unique challenges due to its stereospecificity. Traditional synthetic routes often require complex chiral resolution techniques or expensive catalysts. However, advancements in biocatalysis have enabled more efficient production methods using engineered enzymes that selectively produce the desired enantiomer. This has not only improved yield but also reduced the environmental impact of synthesis.

In clinical trials, (S)-a-Hydroxy-cyclopentanepropanoic acid has been evaluated for its efficacy in treating various conditions. Initial results suggest that it may be effective in managing symptoms associated with musculoskeletal disorders, such as osteoarthritis and rheumatoid arthritis. The compound's ability to inhibit pro-inflammatory cytokines while promoting cartilage regeneration makes it a promising candidate for further development.

The future prospects of (S)-a-Hydroxy-cyclopentanepropanoic acid are vast, with ongoing research exploring its potential applications in regenerative medicine and neuroprotection. Its structural versatility allows for modifications that could enhance its bioavailability and target specificity, making it an attractive candidate for drug design.

Regulatory considerations also play a crucial role in the development and commercialization of this compound. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade (S)-a-Hydroxy-cyclopentanepropanoic acid meets stringent quality standards before reaching clinical use. Collaborative efforts between academia and industry are essential to streamline these processes and accelerate translation from bench to bedside.

In conclusion, (S)-a-Hydroxy-cyclopentanepropanoic acid (CAS No. 300854-06-2) represents a significant advancement in pharmaceutical chemistry with diverse applications ranging from drug development to metabolic research. Its unique structural features and biological activities position it as a cornerstone compound in modern medicinal chemistry.